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Compound of Interest

Compound Name: 2-(Aminomethyl)phenol

Cat. No.: B7725212 Get Quote

This guide provides critical safety and logistical information for the handling of 2-
(Aminomethyl)phenol, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

proper chemical management.

Hazard Identification and Personal Protective
Equipment
2-(Aminomethyl)phenol is classified as a hazardous substance that can cause significant

irritation and damage. Understanding its specific dangers is the first step in safe handling.

Hazard Classification:

Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Irritation 2
H319: Causes serious eye

irritation[1][2][3][4]

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation[1][2][3]
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Required Personal Protective Equipment (PPE):

To mitigate the risks associated with 2-(Aminomethyl)phenol, the following personal

protective equipment is mandatory:

Eye Protection: Chemical safety goggles or a face shield must be worn.[5]

Hand Protection: Chemical-resistant gloves are required.[1][5] Given the nature of phenols, it

is advisable to use laminate film gloves (e.g., Silver Shield®) for spill cleanup or situations

with a high risk of contact. For routine handling, double-gloving with nitrile gloves may be

acceptable, but gloves should be changed immediately upon contamination.

Skin and Body Protection: A lab coat or chemical-resistant suit is necessary to prevent skin

contact.[6]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of dust or vapors.[1][2] If dust is generated, a

NIOSH-approved respirator may be necessary.

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural workflow for handling 2-(Aminomethyl)phenol from

acquisition to disposal, ensuring safety at every stage.

1. Procurement and Receiving:

Before ordering, ensure that all necessary safety equipment and facilities, including a

chemical fume hood and emergency eyewash/shower stations, are readily available and

functional.

Upon receipt, visually inspect the container for any damage or leaks. If the container is

compromised, follow emergency spill procedures.

Log the chemical in the laboratory's inventory system.

2. Storage:
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Store 2-(Aminomethyl)phenol in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, acids, and bases.[2]

Keep the container tightly closed when not in use.[1][2]

The storage area should be secure and accessible only to authorized personnel.[1][2]

3. Handling and Use:

All handling of 2-(Aminomethyl)phenol should be performed inside a certified chemical

fume hood to minimize inhalation exposure.[7]

Wear the full complement of required PPE as detailed above.

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition sources.[1]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[1][2]

4. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

large amounts of soap and water for at least 15 minutes.[2][7] For significant exposures,

after initial washing, it is highly recommended to wipe the affected area with polyethylene

glycol (PEG) 300 or 400 if available.[8][9] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1]

Spill: For small spills, absorb the material with an inert, non-combustible absorbent (e.g.,

vermiculite, sand). Collect the spilled material and place it in a suitable, labeled container for
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disposal.[2] For larger spills, evacuate the area and contact the institution's environmental

health and safety department.

Disposal Plan
Proper disposal of 2-(Aminomethyl)phenol and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: All waste containing 2-(Aminomethyl)phenol, including empty containers,

contaminated PPE, and spill cleanup materials, must be collected in a designated and

clearly labeled hazardous waste container.

Waste Segregation: Do not mix 2-(Aminomethyl)phenol waste with other waste streams

unless explicitly permitted by your institution's waste management guidelines.

Disposal Procedure: The disposal of chemical waste must be handled by a licensed

hazardous waste disposal company. Contact your institution's environmental health and

safety department to arrange for pickup and disposal.[1][2] Do not discharge 2-
(Aminomethyl)phenol or its solutions down the drain.[1]

Safe Handling Workflow
The following diagram illustrates the key decision points and procedural flow for the safe

handling of 2-(Aminomethyl)phenol in a laboratory setting.
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Safe Handling Workflow for 2-(Aminomethyl)phenol

Preparation

Handling

Post-Handling & Disposal

Emergency Response

Start: Receive Chemical

Review Safety Data Sheet (SDS)

Verify Availability of all Required PPE

Ensure Fume Hood is Certified and Functional

Confirm Location of Eyewash/Shower and Spill Kit

Don Appropriate PPE

Handle Chemical Inside Fume Hood

Weighing and Transfer Operations Spill Occurs Personal Exposure Occurs

Securely Close Container After Use

Decontaminate Work Area

Dispose of Contaminated Materials in Labeled Waste Container

Doff PPE Correctly

Wash Hands Thoroughly

Return Chemical to Secure Storage

Follow Spill Cleanup Protocol Follow First Aid Procedures

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-(Aminomethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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